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Compound of Interest

Compound Name: DEG-77

cat. No.: B12377940

For researchers and scientists in the field of drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of DEG-77, a PROTAC-based IKZF2 and CK1a degrader used in research.
Adherence to these procedures is critical for minimizing risks and complying with regulatory
standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for DEG-77. While a specific, universally available SDS for this research chemical is not
always accessible, general safety principles for handling potent chemical compounds should
be strictly followed.

Personal Protective Equipment (PPE):
o Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene) to prevent skin contact.
o Eye Protection: Use safety glasses or goggles to shield against accidental splashes.

o Lab Coat: A lab coat or other protective clothing is mandatory to protect against
contamination.

Ventilation:
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e Always handle DEG-77 and its solutions in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of any dust or aerosols.

Spill Management:
 In the event of a spill, immediately alert personnel in the vicinity.

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth).
Do not use combustible materials such as paper towels to clean up the initial spill.

o Place the contaminated absorbent material into a sealed, appropriately labeled container for
hazardous waste disposal.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department.

Quantitative Data Summary

For clarity and easy reference, the key physicochemical properties of DEG-77 are summarized
in the table below.

Property Value
Molecular Weight 447.44 g/mol
Appearance Solid powder

- Soluble in DMSO, Insoluble in water and
Solubility

ethanol

Storage (Solid) -20°C for up to 3 years
Storage (in Solvent) -80°C for up to 1 year, -20°C for up to 1 month

Step-by-Step Disposal Procedures for DEG-77
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The proper disposal of DEG-77, like many novel research compounds, involves treating it as
hazardous chemical waste. The following steps provide a clear protocol for its disposal.

Step 1: Waste Identification and Segregation

o Waste Stream Identification: All materials contaminated with DEG-77, including unused solid
compound, solutions, contaminated labware (e.g., pipette tips, vials, gloves), and spill
cleanup materials, must be classified as hazardous chemical waste.

e Segregation: It is crucial to segregate DEG-77 waste from other laboratory waste streams.
Do not mix it with non-hazardous trash or other chemical waste unless explicitly permitted by
your institution's EHS guidelines. Since DEG-77 is often dissolved in DMSO, this waste
stream should be handled according to the protocols for organic solvent waste.[1]

Step 2: Waste Collection and Containerization
e Solid Waste:

o Collect solid DEG-77 waste, including contaminated gloves, wipes, and plasticware, in a
designated, leak-proof, and clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical waste it will
hold.

e Liquid Waste (DEG-77 in DMSO):

o Collect liquid waste containing DEG-77 and DMSO in a separate, sealed, and properly
labeled container.

o Use a container that is chemically resistant to DMSO.
o Never pour DEG-77 solutions down the drain.[2]
e Sharps Waste:

o Any chemically contaminated sharps, such as needles or razor blades, must be disposed
of in a designated, puncture-resistant sharps container that is also labeled as hazardous
chemical waste.
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Step 3: Labeling of Waste Containers

o Proper labeling is a critical component of safe waste disposal.[2] All waste containers must
be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "DEG-77" and any solvents (e.g., "Dimethyl Sulfoxide™)

o

The approximate concentration and quantity of the waste

The date the waste was first added to the container

[e]

o

The name and contact information of the generating researcher or lab
o Any relevant hazard warnings (e.g., "Toxic," "Handle with Care")
Step 4: Storage of Hazardous Waste

o Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.[2][3]

e Ensure the storage area is well-ventilated and away from sources of ignition.
o Keep waste containers tightly sealed except when adding waste.

e Do not accumulate large quantities of waste. Follow your institution's guidelines on the
maximum allowable volume of waste in a satellite accumulation area.

Step 5: Arranging for Waste Pickup and Disposal

e Once the waste container is full or has reached the designated accumulation time limit,
contact your institution's Environmental Health and Safety (EHS) department to arrange for a
hazardous waste pickup.

» Follow their specific procedures for requesting a pickup and preparing the waste for
transport.
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» Do not attempt to dispose of the hazardous waste yourself. Professional hazardous waste
disposal services have the expertise and equipment to handle and dispose of chemical
waste in an environmentally sound and legally compliant manner.

Experimental Protocols

While this document focuses on disposal, the principles of safety and proper chemical handling
are rooted in the experimental phase. When preparing DEG-77 for experiments, the following
general protocol is often used:

Preparation of a DEG-77 Stock Solution in DMSO:

Under a chemical fume hood, weigh the desired amount of solid DEG-77 powder using a
calibrated analytical balance.

» Transfer the powder to an appropriate sterile container (e.g., a microcentrifuge tube or a
glass vial).

e Add the calculated volume of high-purity, anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM).

» Vortex or sonicate the solution until the DEG-77 is completely dissolved.
o Store the stock solution at -20°C or -80°C as recommended.[4]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal process, the following diagram
illustrates the decision-making and procedural flow for the proper disposal of DEG-77.
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( Start: Generation of DEG-77 Waste )

Step 1: Identify as Hazardous Waste

Step 2: Segregate Waste Streams

Solid Sharps

A4

( Solid Waste (Contaminated labware, PPE) ) ( Liquid Waste (DEG-77 in DMSO) ) ( Sharps Waste (Contaminated needles, etc.) )

Collect in Labeled, Leak-proof Container Collect in Labeled, Sealed, Resistant Container Collect in Labeled, Puncture-resistant Sharps Container

Step 3: Label Container Correctly

Step 4: Store in Designated Satellite Accumulation Area

Step 5: Arrange for EHS Pickup

( End: Proper Disposal by EHS )

Click to download full resolution via product page

DEG-77 Disposal Workflow
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By following these detailed procedures, researchers can ensure the safe and responsible
disposal of DEG-77, contributing to a secure laboratory environment and upholding the highest
standards of scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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